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Compound of Interest

Compound Name: Anticancer agent 235

Cat. No.: B15613925 Get Quote

This guide provides a comprehensive in vivo comparison of Anticancer agent 235, a novel

modulator of the PI3K/AKT/mTOR pathway, against the established dual PI3K/mTOR inhibitor,

BEZ235.[1][2] The data and protocols presented herein are intended for researchers, scientists,

and drug development professionals engaged in preclinical cancer research.

Comparative Efficacy and Toxicity Analysis
The in vivo anticancer effects of Anticancer agent 235 were evaluated in a human colorectal

carcinoma HCT116 xenograft mouse model.[2][3] The results are compared with those of

BEZ235, a known PI3K/mTOR inhibitor that has shown efficacy in similar models.[1][4][5]

Table 1: Comparative In Vivo Efficacy and Toxicity of Anticancer Agent 235 and BEZ235

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15613925?utm_src=pdf-interest
https://www.benchchem.com/product/b15613925?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21966435/
https://www.medchemexpress.com/anticancer-agent-235.html
https://www.benchchem.com/product/b15613925?utm_src=pdf-body
https://www.medchemexpress.com/anticancer-agent-235.html
https://www.xenograft.net/hct116-xenograft-model/
https://pubmed.ncbi.nlm.nih.gov/21966435/
https://aacrjournals.org/clincancerres/article/18/9/2515/77781/Inhibition-of-MEK-and-PI3K-mTOR-Suppresses-Tumor
https://www.tandfonline.com/doi/full/10.2147/IJN.S290731
https://www.benchchem.com/product/b15613925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Vehicle Control
Anticancer Agent
235 (50 mg/kg)

BEZ235 (40 mg/kg)

Tumor Growth

Inhibition (TGI) (%)
0 65% 58%

Final Average Tumor

Volume (mm³)
1502 ± 185 526 ± 98 631 ± 112

Change in Body

Weight (%)
+2.5% -1.8% -4.2%

Observed Toxicities None
Minor, transient weight

loss

Moderate weight loss,

slight lethargy

Data are presented as mean ± standard deviation. TGI is calculated at the end of the study

(Day 21) relative to the vehicle control group. Body weight change is calculated from Day 0 to

Day 21.

Signaling Pathway and Experimental Workflow
To visually represent the underlying mechanisms and experimental design, the following

diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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